Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene

Specification

• CAS No.: 522-33-8
• Molecular Formula: C15H27N3
• Molecular Weight: 249.39 g/mol
• IUPAC Name: 1,7,13-triazatetracyclo[12.4.0.02,7.08,13]octadecane
• Standard InChI: InChI=1S/C15H27N3/c1-4-10-16-13(7-1)17-11-5-2-9-15(17)18-12-6-3-8-14(16)18/h13-15H,1-12H2
• Standard InChI Key: DKOLZPGCABHTDG-UHFFFAOYSA-N
• SMILES: C1CCN2C3CCCCN3C4CCCCN4C2C1
• Canonical SMILES: C1CCN2C3CCCCN3C4CCCCN4C2C1

Introduction

Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene is a complex organic compound belonging to the class of triazatriphenylenes. Its molecular formula is $C_{15}H_{27}N_3$ and it has a molecular weight of approximately 249.4 g/mol. This compound is characterized by its unique structure that incorporates multiple nitrogen atoms within a polycyclic framework.

Chemical Identification

• CAS Number: 522-33-8

• Synonyms:

  • Alpha-Tripiperideine

  • Dodecahydro-1H,6H,11H-tripyrido[1,2-a:1',2'-c:1'',2''-e]triazine

  • Tetradecahydro-1H-tripyrido[1,2-a:1',2'-c:1'',2''-e]triazine

Structural Characteristics

Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene features a tricyclic structure with three nitrogen atoms integrated into the carbon framework. This unique arrangement contributes to its chemical properties and potential applications.

Structural Representation

The compound can be represented in various structural formats:

• 2D Structure: Depicts the arrangement of atoms and bonds.

• 3D Conformation: Shows the spatial arrangement of the molecule.

Synthesis Methods

The synthesis of Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene can involve several methods:

Direct Synthesis from Precursors

Direct synthesis often involves the cyclization of simpler precursors such as tetrahydropyridines under specific conditions to yield the desired triazatriphenylene structure.

Alternative Synthetic Routes

Other synthetic methods may include the use of imine acylation techniques or the application of metal-catalyzed reactions to facilitate the formation of nitrogen-containing heterocycles.

Biological Activity and Applications

Research indicates that compounds like Dodecahydro-4H,8H,12H-4a,8a,12a-triazatriphenylene may exhibit notable biological activities due to their structural properties.

Potential Pharmacological Uses

Studies have suggested potential applications in medicinal chemistry where such compounds could serve as precursors for drug development or as active pharmaceutical ingredients due to their complex nitrogen-rich structures.

Research Findings

Recent findings highlight the importance of this compound in developing new therapeutic agents and its role in various biochemical pathways.